(6-Chloro-4-methoxypyridazin-3-YL)methanol

• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• IUPAC Name: (6-chloro-4-methoxypyridazin-3-yl)methanol
• InChI: InChI=1S/C6H7ClN2O2/c1-11-5-2-6(7)9-8-4(5)3-10/h2,10H,3H2,1H3
• InChI Key: FNWAACINLBIQHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NN=C1CO)Cl

Description

(6-Chloro-4-methoxypyridazin-3-YL)methanol is a useful research compound. Its molecular formula is C6H7ClN2O2 and its molecular weight is 174.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DIBAL (1N solution in THF, 4 mL) is added to a stirred solution of 6-chloro-4-methoxy-pyridazine-3-carboxylic acid methyl ester (182 mg, 0.9 mmol) in CH2Cl2 (10 mL) cooled to 0° C. The solution is stirred at 0° C. for 3 hours. Excess (Na2SO4).10H2O is then added and the mixture is stirred at room temperature for 45 minutes. The solid is washed with EtOAc, filtered, and the filtrate evaporated in vacuo. The resulting alcohol is used without further purification in the next step.